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Compound of Interest

Compound Name: DSR-141562

Cat. No.: B2406171

For researchers, scientists, and drug development professionals utilizing DSR-141562, a
potent and selective phosphodiesterase 1 (PDE1) inhibitor, adherence to proper disposal and
handling protocols is paramount to ensure laboratory safety and environmental protection. This
guide provides essential information on the safe management of DSR-141562 in a laboratory
setting.

Immediate Safety and Disposal Plan

DSR-141562 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, it is imperative to prevent its release into the environment and to handle it
with appropriate personal protective equipment.

Disposal Procedures:

The primary method for the disposal of DSR-141562 and its containers is through an approved
waste disposal plant.[1] All disposal practices must be in strict accordance with prevailing
country, federal, state, and local regulations.[1]

Step-by-Step Disposal Guidance:

o Consult Regulations: Before initiating any disposal procedures, consult your institution's
environmental health and safety (EHS) office and review all applicable local, state, and
federal guidelines for chemical waste disposal.
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» Waste Collection: Collect waste DSR-141562, including any contaminated materials (e.g.,
weighing paper, pipette tips, gloves), in a designated, properly labeled, and sealed waste
container.

o Labeling: Clearly label the waste container with the chemical name ("DSR-141562") and any
associated hazard warnings (e.g., "Harmful if Swallowed," "Toxic to Aquatic Life").

o Storage of Waste: Store the sealed waste container in a cool, well-ventilated area, away
from incompatible materials such as strong acids, alkalis, and oxidizing or reducing agents,
pending pickup by a licensed chemical waste disposal contractor.[1]

o Documentation: Maintain accurate records of the amount of DSR-141562 disposed of, in
accordance with your institution's policies and regulatory requirements.

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for DSR-141562.

Property Value
Molecular Formula C19H25F3N40s
Molecular Weight 414.42 g/mol
CAS Number 2007975-22-4

Source: DC Chemicals Safety Data Sheet[1]

Experimental Protocols

While specific experimental protocols for DSR-141562 are highly dependent on the research
application, the following provides a generalized methodology for preparing a stock solution, a
common procedure in many laboratory settings.

Preparation of a 10 mM DMSO Stock Solution:

o Materials: DSR-141562 powder, anhydrous dimethyl sulfoxide (DMSQO), appropriate personal
protective equipment (lab coat, gloves, safety glasses), calibrated analytical balance,
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volumetric flask, and micropipettes.

e Procedure:

[e]

Tare a clean, dry weighing vessel on the analytical balance.

o Carefully weigh the desired amount of DSR-141562 powder. For example, for 1 mL of a 10
mM solution, weigh 4.144 mg of DSR-141562.

o Transfer the weighed powder to a volumetric flask of the appropriate size.
o Add a small amount of DMSO to the flask to dissolve the powder.

o Once dissolved, add DMSO to the final desired volume.

o Cap the flask and invert several times to ensure a homogenous solution.

o Storage: Store the stock solution at -20°C for short-term storage or -80°C for long-term
storage in a tightly sealed container.[1]

Signaling Pathway and Experimental Workflow

DSR-141562 functions as a phosphodiesterase 1 (PDE1) inhibitor. PDE1 enzymes are
responsible for the degradation of cyclic guanosine monophosphate (cGMP) and cyclic
adenosine monophosphate (CAMP), important second messengers in various signaling
pathways. By inhibiting PDE1, DSR-141562 leads to an increase in intracellular cGMP and
cAMP levels, which in turn modulates downstream signaling cascades.

Below is a diagram illustrating the general workflow for evaluating the effect of DSR-141562 on
a cell-based cGMP assay.
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Workflow for a cell-based cGMP assay with DSR-141562.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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